Cas no 101250-69-5 (2-Pyrrolidinecarboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-, (2S)-
• CAS No: 101250-69-5
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 1128112
• PubChem ID: 11459446
• Update Time: 2025-04-20

2-Pyrrolidinecarboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-, (2S)-
• N-Ts-prolinal
• (S)-1-Tosylpyrrolidine-2-carbaldehyde
• 101250-69-5
• SCHEMBL6879707

• Inchi： 1S/C12H15NO3S/c1-10-4-6-12(7-5-10)17(15,16)13-8-2-3-11(13)9-14/h4-7,9,11H,2-3,8H2,1H3/t11-/m0/s1
• InChI Key： VPKSPXCRWBOMOF-NSHDSACASA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC[C@H]1C=O)(=O)=O

Computed Properties

• Exact Mass: 253.077265g/mol
• Monoisotopic Mass: 253.077265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 253.32g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų